Cas no 1006443-08-8 (1-(2,2-difluoroethyl)-3,5-dimethyl-4-nitro-1H-pyrazole)

1-(2,2-difluoroethyl)-3,5-dimethyl-4-nitro-1H-pyrazole structure

1006443-08-8 structure

Product Name:1-(2,2-difluoroethyl)-3,5-dimethyl-4-nitro-1H-pyrazole

CAS No:1006443-08-8

MF:C₇H₉F₂N₃O₂

MW:205.162068128586

MDL:MFCD08558993

CID:2621375

PubChem ID:19576685

Update Time:2025-04-21

1-(2,2-difluoroethyl)-3,5-dimethyl-4-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 1-(2,2-difluoroethyl)-3,5-dimethyl-4-nitro-1H-pyrazole
- 1-(2,2-difluoroethyl)-3,5-dimethyl-4-nitro-pyrazole
- CS-0282689
- EN300-231195
- AKOS015922048
- AKOS000319197
- STK351518
- 1006443-08-8
- 1-(2,2-difluoroethyl)-3,5-dimethyl-4-nitropyrazole
- MDL： MFCD08558993
- Inchi： 1S/C7H9F2N3O2/c1-4-7(12(13)14)5(2)11(10-4)3-6(8)9/h6H,3H2,1-2H3
- InChI Key： CKZNARJMWZQIPS-UHFFFAOYSA-N
- SMILES： FC(CN1C(C)=C(C(C)=N1)[N+](=O)[O-])F

Computed Properties

Exact Mass: 205.06628286Da
Monoisotopic Mass: 205.06628286Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 221
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 63.6Å²

1-(2,2-difluoroethyl)-3,5-dimethyl-4-nitro-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB551660-250 mg	1-(2,2-Difluoroethyl)-3,5-dimethyl-4-nitro-1H-pyrazole; .	1006443-08-8		250MG	€220.50	2022-03-01
abcr	AB551660-500 mg	1-(2,2-Difluoroethyl)-3,5-dimethyl-4-nitro-1H-pyrazole; .	1006443-08-8		500MG	€294.20	2022-03-01
abcr	AB551660-1 g	1-(2,2-Difluoroethyl)-3,5-dimethyl-4-nitro-1H-pyrazole; .	1006443-08-8		1g	€343.30	2022-03-01
abcr	AB551660-5 g	1-(2,2-Difluoroethyl)-3,5-dimethyl-4-nitro-1H-pyrazole; .	1006443-08-8		5g	€836.30	2022-03-01
Apollo Scientific	PC410443-1g	1-(2,2-Difluoroethyl)-3,5-dimethyl-4-nitro-1H-pyrazole	1006443-08-8		1g	£265.00	2023-09-02
Enamine	EN300-231195-0.05g	1-(2,2-difluoroethyl)-3,5-dimethyl-4-nitro-1H-pyrazole	1006443-08-8	95%	0.05g	$612.0	2024-06-20
Enamine	EN300-231195-0.1g	1-(2,2-difluoroethyl)-3,5-dimethyl-4-nitro-1H-pyrazole	1006443-08-8	95%	0.1g	$640.0	2024-06-20
Enamine	EN300-231195-0.25g	1-(2,2-difluoroethyl)-3,5-dimethyl-4-nitro-1H-pyrazole	1006443-08-8	95%	0.25g	$670.0	2024-06-20
Enamine	EN300-231195-0.5g	1-(2,2-difluoroethyl)-3,5-dimethyl-4-nitro-1H-pyrazole	1006443-08-8	95%	0.5g	$699.0	2024-06-20
Enamine	EN300-231195-1.0g	1-(2,2-difluoroethyl)-3,5-dimethyl-4-nitro-1H-pyrazole	1006443-08-8	95%	1.0g	$728.0	2024-06-20

1-(2,2-difluoroethyl)-3,5-dimethyl-4-nitro-1H-pyrazole Related Literature

1. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
2. Aggregation dynamics, structure, and mechanical properties of bigels

L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
3. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
4. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
5. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812

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